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Compound of Interest

Compound Name: 5-(Boc-amino)-1-pentanol

Cat. No.: B015063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(Boc-amino)-1-pentanol, a
versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and
material science. This document outlines its chemical properties, synthesis, and applications,
offering valuable information for researchers and professionals in drug development.

Core Chemical Properties and Formula

5-(Boc-amino)-1-pentanol, also known as tert-butyl N-(5-hydroxypentyl)carbamate, is a
bifunctional organic compound containing a Boc-protected amine and a primary alcohol.[1][2]
This structure allows for selective chemical modifications, making it a valuable intermediate in
multi-step syntheses.[3] The tert-butoxycarbonyl (Boc) protecting group can be readily removed
under mild acidic conditions, revealing the primary amine for further functionalization.[1][2]

The molecular formula of 5-(Boc-amino)-1-pentanol is CLOH21NO3.[1][3][4] Its molecular
weight is 203.28 g/mol .[1][3]

Quantitative Data Summary

A summary of the key quantitative and physical properties of 5-(Boc-amino)-1-pentanol is
presented in the table below for easy reference.
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Property Value Source(s)
Molecular Formula C10H21NO3 [1103114]
Molecular Weight 203.28 g/mol [1][3]
Appearance .Cok.)rle.ss to pale yellow clear e
liquid/oil
Density 1.00 g/mL at 20 °C [4]
Refractive Index n20/D 1.45 [3]
Boiling Point 318.4+25.0 °C (Predicted) [1]
Flash Point 109 °C (228.2 °F) - closed cup [1]
Storage Temperature 2-8°C [1]
CAS Number 75178-90-4 [3]

Experimental Protocol: Synthesis of 5-(Boc-
amino)-1-pentanol

The following is a common laboratory procedure for the synthesis of 5-(Boc-amino)-1-
pentanol from 5-amino-1-pentanol and di-tert-butyl dicarbonate.[1]

Materials:

e 5-amino-1-pentanol

» Di-tert-butyl dicarbonate (Boc anhydride)

o Tetrahydrofuran (THF)

o Water

o Saturated aqueous sodium bicarbonate (NaHCO3) solution

o Ethyl acetate (EtOAC)
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e Anhydrous sodium sulfate (Na2S04)

e 1.0 L single-necked round-bottomed flask
e Stirring apparatus

Procedure:

In a 1.0 L round-bottomed flask, dissolve 15.0 g (145.4 mmol) of 5-amino-1-pentanol in 140
mL of water and 1.4 mL of saturated aqueous NaHCO3 solution.[1]

To this solution, slowly add a solution of 33.3 g (152.7 mmol) of di-tert-butyl dicarbonate in
280 mL of THF.[1]

Allow the reaction mixture to stir overnight at room temperature. The flask should be left
open to the atmosphere.[1]

Upon completion, dilute the reaction mixture with 90 mL of saturated aqueous NaHCO3
solution and extract with 400 mL of EtOAc.[1]

Separate the organic layer, dry it over anhydrous Na2S04, filter, and evaporate the solvent
to yield the product.[1]

This procedure typically yields 5-(N-tert-butoxycarbonylamino)-1-pentanol as a clear,
colorless oil with a high yield (approximately 98%). The purity can be confirmed by NMR
analysis without the need for further purification.[1]

Applications in Research and Development

5-(Boc-amino)-1-pentanol serves as a critical building block and linker molecule in various
synthetic applications:

o Peptide Synthesis: It is a key intermediate in the synthesis of peptides, where the Boc-
protected amine allows for controlled, stepwise addition of amino acids.[3]

» Drug Development: Its properties can enhance the solubility and stability of pharmaceutical
compounds.[3] It is used in the creation of complex molecules for drug discovery.[5]
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e Bioconjugation: The compound is utilized to link biomolecules to therapeutic agents, which is
a crucial aspect of targeted drug delivery systems.[3]

» Material Science: It is applied in the creation of functionalized polymers, which can enhance
the properties of materials for various industrial uses.[3]

Logical Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis of 5-(Boc-amino)-1-pentanol.

Boc Protection Reaction
(THF/Water, NaHCO3)

5-(Boc-amino)-1-pentanol

Click to download full resolution via product page

Caption: Synthetic workflow for 5-(Boc-amino)-1-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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